(Z)-ethyl 5-acetyl-2-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-4-methylthiophene-3-carboxylate

• IUPAC Name: ethyl 5-acetyl-2-[[(Z)-2-cyano-2-(4-phenyl-1,3-thiazol-2-yl)ethenyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C22H19N3O3S2/c1-4-28-22(27)18-13(2)19(14(3)26)30-21(18)24-11-16(10-23)20-25-17(12-29-20)15-8-6-5-7-9-15/h5-9,11-12,24H,4H2,1-3H3/b16-11-
• InChI Key: LAQNWLKMCXYCEU-WJDWOHSUSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC=C(C#N)C2=NC(=CS2)C3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)N/C=C(/C#N)\C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol

Description

(Z)-ethyl 5-acetyl-2-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 5-acetyl-2-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-4-methylthiophene-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 5-acetyl-2-((2-cyano-2-(4-phenylthiazol-2-yl)vinyl)amino)-4-methylthiophene-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorescence Property Investigation

Research conducted by Guo Pusheng (2009) delved into the synthesis and characterization of Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a compound structurally related to the requested chemical. The study highlighted its novel fluorescence property, providing a foundation for potential applications in materials science and sensor technology Guo Pusheng (2009).

Bioactive Potentials of Secondary Metabolites

In 2019, Chakraborty and Joy investigated the bioactive potentials of secondary metabolites from mollusks, identifying compounds with significant antioxidant and anti-inflammatory activities. Though not directly related to the exact chemical structure, this research points towards the broader interest in exploring novel compounds for their bioactivity Chakraborty & Joy (2019).

Novel Heterocyclic Disperse Dyes

A study by Iyun et al. (2015) on the synthesis of novel heterocyclic disperse dyes incorporating the thiophene moiety for dyeing polyester fibers highlights the chemical versatility and application of similar compounds in textile industry Iyun et al. (2015).

Synthesis and Tautomeric Structures

Research on the synthesis and tautomeric structures of novel thiophene-based bis-heterocyclic monoazo dyes by Karcı and Karcı (2012) demonstrates the application of similar compounds in the development of new dyes, emphasizing the importance of structural analysis in designing materials with desired properties Karcı & Karcı (2012).

Aryl Alkyl Ketones in Gewald Synthesis

Tormyshev et al. (2006) explored the Gewald synthesis involving aryl alkyl ketones, leading to 2-aminothiophene-3-carboxylates. This research contributes to the understanding of synthetic routes and the functionalization of thiophene derivatives for various scientific applications Tormyshev et al. (2006).